4-ethyl-7-[(3-methyl-2-buten-1-yl)oxy]-2H-chromen-2-one

• IUPAC Name: 4-ethyl-7-(3-methylbut-2-enoxy)chromen-2-one
• InChI: InChI=1S/C16H18O3/c1-4-12-9-16(17)19-15-10-13(5-6-14(12)15)18-8-7-11(2)3/h5-7,9-10H,4,8H2,1-3H3
• InChI Key: UWVOUDIQIGKCSV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)OC2=C1C=CC(=C2)OCC=C(C)C
• Molecular Formula: C16H18O3
• Molecular Weight: 258.31 g/mol

Description

"4-ethyl-7-[(3-methyl-2-buten-1-yl)oxy]-2H-chromen-2-one" is a derivative of the chromen-2-one (coumarin) family, known for its versatile chemical and biological properties. Coumarins are widely studied for their potential in various fields, including medicinal chemistry, due to their broad spectrum of biological activities.

Synthesis Analysis

Coumarin derivatives can be synthesized through various methods, including the Perkin reaction, Knoevenagel condensation, and Pechmann condensation, among others. A study by Ying Wang et al. (2012) on the DABCO and Bu3P catalyzed [4 + 2] and [3 + 2] cycloadditions of 3-acyl-2H-chromen-ones demonstrates the synthetic versatility of these compounds, allowing for the introduction of diverse substituents to the chromen-2-one core (Wang, Yu, Zheng, & Shi, 2012).

Molecular Structure Analysis

The molecular structure of coumarin derivatives is characterized by their planar, aromatic nature, which contributes to their chemical stability and interaction with biological targets. The crystal structure of related compounds provides insights into their conformational preferences and intermolecular interactions. For instance, I. Manolov, B. Morgenstern, and K. Hegetschweiler (2012) reported the structure of a bis-coumarin compound, highlighting the significance of hydrogen bonding in stabilizing the crystal structure (Manolov, Morgenstern, & Hegetschweiler, 2012).